Cas no 2098111-67-0 ([3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride)

• Product Name: [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride
• CAS No: 2098111-67-0
• MF: C₁₀H₁₄Cl₂FN
• MW: 238.129264354706
• CID: 5728907
• PubChem ID: 122239701
• Update Time: 2025-05-19

[3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040812880
• 3-(2-chlorophenyl)-2-fluoro-N-methylpropan-1-amine;hydrochloride
• F2147-5704
• [3-(2-chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride
• 2098111-67-0
• 3-(2-chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride
• [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride

• Inchi： 1S/C10H13ClFN.ClH/c1-13-7-9(12)6-8-4-2-3-5-10(8)11;/h2-5,9,13H,6-7H2,1H3;1H
• InChI Key： ADEJNUFBNWNLEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(CNC)F.Cl

Computed Properties

• Exact Mass: 237.0487330g/mol
• Monoisotopic Mass: 237.0487330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride

Introduction to [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride (CAS No. 2098111-67-0)

[3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number [2098111-67-0], belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a [2-chlorophenyl] group and a [2-fluoropropyl] side chain, contribute to its unique chemical behavior and potential therapeutic applications.

The [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] molecule is characterized by its amine functionality, which is a key pharmacophore in many bioactive compounds. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and industrial applications. In recent years, there has been a growing interest in exploring the pharmacological potential of amine derivatives, especially those with halogenated aromatic rings, due to their ability to interact with biological targets in complex ways.

One of the most compelling aspects of [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] is its potential role in the development of novel therapeutic agents. Researchers have been investigating its interactions with various biological receptors and enzymes, which could lead to the discovery of new drugs for treating a wide range of diseases. For instance, studies have suggested that this compound may have anti-inflammatory properties, making it a promising candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The [2-chlorophenyl] group in the molecule is particularly noteworthy, as chlorinated aromatic compounds are known for their ability to modulate neurotransmitter systems. This feature has led to investigations into the potential use of [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] as a precursor in the synthesis of drugs targeting neurological disorders. Preliminary studies have shown that derivatives of this compound may exhibit effects on serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease.

Furthermore, the [2-fluoropropyl] side chain adds another layer of complexity to the pharmacological profile of this compound. Fluoro-substituted compounds are often more stable and metabolically active, which can enhance their bioavailability and therapeutic efficacy. The combination of these structural elements makes [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] a versatile scaffold for drug discovery efforts.

In terms of synthetic chemistry, the preparation of [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the functionalization of a fluorinated propyl halide, followed by reaction with an appropriately substituted benzene derivative to introduce the [2-chlorophenyl] moiety. The final step involves conversion to the hydrochloride salt to improve solubility and handling properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride]. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing modified versions of the molecule that could enhance its pharmacological activity while minimizing potential side effects.

The safety and regulatory aspects of working with [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] are also important considerations. While this compound is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to guidelines for chemical waste disposal.

As research into [3-(2-Chlorophenyl)-2-fluoropropyl](methyl)amine hydrochloride] continues to progress, new applications and derivatives are likely to emerge. The combination of its unique structural features and promising pharmacological properties makes it an exciting candidate for further exploration in drug development. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.